![molecular formula C7H15Cl2N3S B6182001 5-[2-(dimethylamino)ethyl]-1,3-thiazol-2-amine dihydrochloride CAS No. 59961-57-8](/img/no-structure.png)
5-[2-(dimethylamino)ethyl]-1,3-thiazol-2-amine dihydrochloride
Overview
Description
5-[2-(Dimethylamino)ethyl]-1,3-thiazol-2-amine dihydrochloride (5-DMAE-DHC) is an organic compound that has been widely studied in the scientific community due to its potential applications in laboratory experiments and scientific research. This compound is composed of a 5-carbon ring linked to two nitrogen atoms and two chlorine atoms. It is a colorless solid with a melting point of around 130°C. It is soluble in water and organic solvents, making it an ideal compound for a variety of experiments.
Scientific Research Applications
5-[2-(dimethylamino)ethyl]-1,3-thiazol-2-amine dihydrochloride has been studied extensively in scientific research due to its potential applications in laboratory experiments. It has been used as a reagent in a variety of reactions, including the synthesis of a variety of organic compounds. It has also been used in the synthesis of metal complexes, such as copper(I) and nickel(II) complexes. In addition, it has been used as a catalyst in the synthesis of a variety of organic compounds, including amino acids and peptides.
Mechanism of Action
The mechanism of action of 5-[2-(dimethylamino)ethyl]-1,3-thiazol-2-amine dihydrochloride is not fully understood, but it is believed to be related to its ability to interact with metal ions. It is known to form complexes with a variety of metal ions, including copper(I) and nickel(II). These complexes are believed to be responsible for the catalytic activity of 5-[2-(dimethylamino)ethyl]-1,3-thiazol-2-amine dihydrochloride in the synthesis of organic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-[2-(dimethylamino)ethyl]-1,3-thiazol-2-amine dihydrochloride have not been extensively studied. However, it is known to form complexes with a variety of metal ions, including copper(I) and nickel(II). It is believed that these complexes may have some effect on the metabolism of cells, although the exact mechanism is not yet understood.
Advantages and Limitations for Lab Experiments
5-[2-(dimethylamino)ethyl]-1,3-thiazol-2-amine dihydrochloride has several advantages for laboratory experiments. It is relatively easy to synthesize, and it is soluble in both water and organic solvents. It is also relatively stable, and it has a low melting point. However, it is important to note that it is not very soluble in non-polar solvents, which may limit its use in some experiments.
Future Directions
The future of 5-[2-(dimethylamino)ethyl]-1,3-thiazol-2-amine dihydrochloride is promising. As more is learned about its biochemical and physiological effects, it may be possible to develop new applications for this compound. For example, it may be possible to use it in the synthesis of new organic compounds, or as a catalyst in the synthesis of metal complexes. In addition, further research may reveal more about its mechanism of action, which could lead to new therapeutic applications. Finally, it may be possible to use 5-[2-(dimethylamino)ethyl]-1,3-thiazol-2-amine dihydrochloride as a reagent in the synthesis of other compounds, such as peptides and amino acids.
Synthesis Methods
5-[2-(dimethylamino)ethyl]-1,3-thiazol-2-amine dihydrochloride can be synthesized using a variety of methods. One of the most common methods is the reaction of dimethylamine and 1,3-thiazol-2-amine dihydrochloride. This reaction is typically done in an aqueous solution at a temperature of around 80°C. The reaction produces a white precipitate, which is then filtered and dried to obtain the desired compound. Other synthesis methods include the reaction of dimethylamine and 2-chloro-1,3-thiazole, as well as the reaction of dimethylamine and 2-chloro-1,3-thiazole dihydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-[2-(dimethylamino)ethyl]-1,3-thiazol-2-amine dihydrochloride involves the reaction of 2-amino-1,3-thiazole with 2-bromo-N,N-dimethylethanamine followed by the reduction of the resulting intermediate with sodium borohydride and the subsequent formation of the dihydrochloride salt.", "Starting Materials": [ "2-amino-1,3-thiazole", "2-bromo-N,N-dimethylethanamine", "sodium borohydride", "hydrochloric acid", "water" ], "Reaction": [ "Step 1: 2-amino-1,3-thiazole is reacted with 2-bromo-N,N-dimethylethanamine in the presence of a base such as sodium hydroxide to form the intermediate 5-[2-(dimethylamino)ethyl]-1,3-thiazol-2-amine.", "Step 2: The intermediate is then reduced with sodium borohydride in a solvent such as ethanol to form the corresponding amine.", "Step 3: The amine is then treated with hydrochloric acid to form the dihydrochloride salt.", "Step 4: The dihydrochloride salt is isolated by filtration and washed with water to obtain the final product." ] } | |
CAS RN |
59961-57-8 |
Molecular Formula |
C7H15Cl2N3S |
Molecular Weight |
244.2 |
Purity |
95 |
Origin of Product |
United States |
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